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Compound Focus: Isolicoflavonol

CAS No.: 94805-83-1

Cat. No.: S1527654

Here is a summary of the fundamental data for working with Isolicoflavenel in a laboratory setting.

Property Details

CAS Number 94805-83-1 [1] [2] [3]

Molecular Formula C20H1806 [1] [3] [4]

Molecular Weight 354.35-354.36 g/mol [1] [3] [4]

Solubility in DMSO 100 mg/mL (282.21 mM) [1]

Physical Description Light yellow to green yellow solid; yellow powder [1] [3]
Purity >98% [1] [3] [4]

Storage (Powder) -20°C for 3 years, 4°C for 2 years. Protect from light. [1]
Storage (Solution) -80°C for 6 months, -20°C for 1 month [1]

Stock Solution Preparation & In Vivo Formulations
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For your experimental workflows, you can prepare stock solutions and in vivo formulations as follows.

Stock Solution in DMSO

Isolicoflavonol is highly soluble in DMSO, allowing for concentrated stock solutions [1]. Standard

concentrations can be prepared as shown in the table below.

Mass Concentration Volume of DMSO
1 mg 10 mM 0.282 mL [1]
5 mg 10 mM 1.411 mL[1]
10 mg 10 mM 2.822 mL [1]
5mg 5mM 2.822 mL [3]
10 mg 5mM 5.644 mL [3]

¢ Aliquot and Store: It is recommended to aliquot the stock solution into tightly sealed vials and store
them at -20°C to minimize freeze-thaw cycles and extend solution stability [1] [3].

e Handling: After transport, the powder may adhere to the vial's cap. Gently shake the vial to ensure
the compound falls to the bottom to avoid loss or contamination [3].

In Vivo Formulation Guidelines

While DMSO is excellent for in vitro stock solutions, administering it in vivo requires dilution with

appropriate vehicles to ensure tolerability [1]. Below are some recommended formulations.

Formulation Purpose Recommended Composition
Injection (General) DMSO : Tween 80 : Saline =10:5: 85[1]
Injection (Alternative) DMSO : PEG300 : Tween 80 : Saline =10:40:5:45[1]
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Formulation Purpose Recommended Composition

Oral Administration Suspend in 0.5% Carboxymethylcellulose Sodium (CMC-Na) [1]

Experimental Designh & Practical Notes

e DMSO Tolerance in Assays: When adding DMSO stock solutions to cell-based assays, keep the
final DMSO concentration low (typically below 0.1-0.5%) to avoid cytotoxicity. DMSO can affect cell
line growth and viability, with high concentrations being inhibitory or toxic [5].

¢ Biological Relevance: Isolicoflavonol is a notable compound for its potent, reversible, and mixed
inhibition of human carboxylesterase 2A (hCES2A), with a Ki value of less than 1.0 uM [1] [2].
Recent research also highlights its potential as a skin protectant against UVB-induced photodamage
by reducing ROS production, NLRP3 inflammasome activation, and mitochondrial dysfunction [6].

Workflow for In Vitro Assay

The following diagram outlines a general workflow for setting up an in vitro assay using Isolicoflavonol.
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Grepare Isolicoflavonol Stoc@

Weigh compound
(Purity =98%)

Dissolve in DMSO
(2100 mg/mL, 282.21 mM)

Aliquot and store at -20°C
(Protect from light)

Grepare Assay Working Solutior)

Dilute stock in cell culture media
(Keep final DMSO <0.5%)

Proceed with biological assay
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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